Cas no 393838-52-3 (N-(4-acetylphenyl)-2,5-dichlorothiophene-3-carboxamide)

• Product Name: N-(4-acetylphenyl)-2,5-dichlorothiophene-3-carboxamide
• CAS No: 393838-52-3
• MF: C₁₃H₉Cl₂NO₂S
• MW: 314.187060117722
• CID: 5947550
• PubChem ID: 3296993
• Update Time: 2025-05-26

N-(4-acetylphenyl)-2,5-dichlorothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2,5-dichlorothiophene-3-carboxamide
• 3-Thiophenecarboxamide, N-(4-acetylphenyl)-2,5-dichloro-
• SR-01000008719
• SMR000236307
• F0715-0233
• HMS2567F17
• 393838-52-3
• SR-01000008719-1
• CHEMBL1373098
• MLS000720366
• AKOS001332262
• Z79386295

• Inchi： 1S/C13H9Cl2NO2S/c1-7(17)8-2-4-9(5-3-8)16-13(18)10-6-11(14)19-12(10)15/h2-6H,1H3,(H,16,18)
• InChI Key： UXUBZXKQXUGYCB-UHFFFAOYSA-N
• SMILES： C1(Cl)SC(Cl)=CC=1C(NC1=CC=C(C(C)=O)C=C1)=O

Computed Properties

• Exact Mass: 312.9731051g/mol
• Monoisotopic Mass: 312.9731051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 74.4Ų

Experimental Properties

• Density: 1.473±0.06 g/cm3(Predicted)
• Boiling Point: 393.3±42.0 °C(Predicted)
• pka: 11.33±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-acetylphenyl)-2,5-dichlorothiophene-3-carboxamide

Comprehensive Overview of N-(4-acetylphenyl)-2,5-dichlorothiophene-3-carboxamide (CAS No. 393838-52-3)

N-(4-acetylphenyl)-2,5-dichlorothiophene-3-carboxamide, identified by its CAS number 393838-52-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique molecular structure combining a thiophene ring with dichloro substitutions and an acetylphenyl carboxamide group, making it a versatile intermediate for synthesizing advanced materials and bioactive molecules.

The growing interest in heterocyclic compounds like N-(4-acetylphenyl)-2,5-dichlorothiophene-3-carboxamide stems from their applications in drug discovery and organic electronics. Researchers are particularly intrigued by its potential role in developing small-molecule inhibitors and photovoltaic materials, aligning with current trends in sustainable energy and precision medicine. Its thiophene-based scaffold is known for enhancing molecular stability and electronic properties, which are critical for high-performance organic semiconductors.

From a synthetic chemistry perspective, CAS 393838-52-3 exemplifies the importance of halogenated thiophene derivatives in modern organic synthesis. The dichlorothiophene moiety offers reactive sites for cross-coupling reactions, enabling the construction of complex architectures. This aligns with the rising demand for C-H activation strategies and atom-efficient catalysis, topics frequently searched in academic databases and AI-driven research tools.

In pharmaceutical contexts, the acetylphenyl segment of this compound suggests potential kinase inhibition properties, a hot topic in oncology research. While not explicitly studied as a drug candidate, its structural analogs have been explored for targeted cancer therapies, addressing frequent user queries about "next-generation anticancer scaffolds." The compound's carboxamide linkage also mirrors motifs found in FDA-approved drugs, sparking interest in its structure-activity relationships.

Analytical characterization of 393838-52-3 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, reflecting industry standards for high-purity intermediates. This aspect resonates with quality control discussions in chemical manufacturing forums, where users often search for "batch-to-batch consistency" and "impurity profiling methods." The compound's chromatographic behavior and spectral fingerprints are valuable references for method development.

Environmental and regulatory perspectives on N-(4-acetylphenyl)-2,5-dichlorothiophene-3-carboxamide emphasize its classification as a research chemical. While not classified as hazardous under major regulatory frameworks, its chlorinated thiophene structure warrants proper handling protocols—a concern frequently raised in laboratory safety forums. This aligns with growing searches for "green chemistry alternatives to halogenated compounds" among sustainability-conscious researchers.

The commercial availability of CAS 393838-52-3 through specialty chemical suppliers caters to the expanding market for custom synthesis building blocks. Procurement trends show increased demand for such tailored heterocycles, driven by pharmaceutical outsourcing and materials science startups. This intersects with popular search terms like "scalable synthesis routes" and "structure diversification libraries," reflecting industry needs.

Future research directions for this compound may explore its supramolecular interactions or computational modeling potential—topics gaining traction in AI-assisted drug design communities. Its balanced lipophilicity profile (logP ~3.2 predicted) and molecular weight (314.18 g/mol) position it within the "drug-like" chemical space, addressing frequent queries about "fragment-based drug discovery."

In conclusion, N-(4-acetylphenyl)-2,5-dichlorothiophene-3-carboxamide represents a compelling case study in multifunctional heteroaromatic chemistry. Its dual relevance to life sciences and advanced materials ensures continued academic and industrial interest, while its structural features provide teachable moments about molecular design principles—making it a frequent subject in both literature searches and educational content.